Tripropyltin acetate
Overview
Description
Tripropyltin acetate (TPTA) is an organotin compound that has been widely used in scientific research for its various applications. It is a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for breaking down the neurotransmitter acetylcholine (ACh) in the brain. TPTA has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying the nervous system and other biological processes.
Scientific Research Applications
Proton Efflux in Corn Roots
Tripropyltin acetate has been studied for its impact on proton efflux in corn roots. Research by Chastain and Hanson (1981) found that tripropyltin restored medium acidification in corn root tissue, which had been blocked by ATPase inhibitors or injury. However, the restored H⁺ efflux was not electrogenic and did not drive K⁺ influx. Tripropyltin also elicited a significant increase in endogenous chloride efflux, suggesting a role in Cl⁻/OH⁻ exchange and medium acidification, which differed from the acidification produced by the K⁺/H⁺ exchanging ionophore nigericin (Chastain & Hanson, 1981).
Impact on Freshwater Organisms
A study by Roessink et al. (2006) explored the impact of triphenyltin acetate on freshwater organisms. They compared responses from acute laboratory Single Species Tests (SST) with concentration-response relationships of aquatic populations in freshwater microcosms. The research showed that representatives of several taxonomic groups of invertebrates, along with phytoplankton and vascular plant species, were sensitive to triphenyltin, highlighting its diverse modes of toxic action. This study is significant for understanding the ecological risk thresholds and environmental impacts of triphenyltin acetate on aquatic ecosystems (Roessink et al., 2006).
Influence on Cellular Metabolism
Gao et al. (2014) conducted research on the biosorption and biodegradation of triphenyltin by Stenotrophomonas maltophilia, analyzing its influence on cellular metabolism. They found that triphenyltin was initially adsorbed by the cell surface and then transported and degraded intracellularly. Their study also observed changes in ion and monosaccharide release, membrane permeability, and protein concentration during treatment, providing insights into the mechanisms of triphenyltin biodegradation and its effects on cellular processes (Gao et al., 2014).
Persistence in Environmental Media
Odeyemi and Ajulo (1982) investigated the persistence of Brestan (triphenyltin acetate) in aquatic ecosystems, particularly in tropical waters. Their findings indicated that a significant portion of the fungicide remained recoverable from freshwater, sewage, and sea water after 28 weeks, with a lower recovery in soil. This study is crucial for understanding the environmental persistence and potential pollution impact of triphenyltin acetate in various ecosystems (Odeyemi & Ajulo, 1982).
Electrochemical Behavior
Pascual and Vicente-Beckett (1989) focused on the electrochemical behavior of triphenyltin acetate, using techniques like cyclic voltammetry and differential-pulse voltammetry. They developed a procedure for the determination of trace amounts of this compound, which could be applied to the analysis of commercial formulations and environmental samples. This research contributes to our understanding of the electrochemical properties of triphenyltin acetate and its detection in various samples (Pascual & Vicente-Beckett, 1989)
Mechanism of Action
Biochemical Pathways
Organotin compounds, including Tripropyltin acetate, are known to interfere with various biochemical pathways. They can degrade in the environment into more polar metabolites . .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of this compound is currently unknown .
Result of Action
Organotin compounds are known for their toxicological effects, which can vary depending on the specific compound and its concentration .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, organotin compounds are widely spread in the environment due to their use as additives in polymers and in antifouling paints . The degradation of these compounds in the environment can lead to a large diversity of organotin compounds in various environmental samples .
properties
IUPAC Name |
tripropylstannyl acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C3H7.C2H4O2.Sn/c3*1-3-2;1-2(3)4;/h3*1,3H2,2H3;1H3,(H,3,4);/q;;;;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSBFRYCHYLHPSU-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC[Sn](CCC)(CCC)OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24O2Sn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10186344 |
Source
|
| Record name | Stannane, acetoxytripropyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10186344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3267-78-5 |
Source
|
| Record name | Tripropylstannyl acetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3267-78-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tripropyltin acetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003267785 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Stannane, acetoxytripropyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10186344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tripropyltin acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.891 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TRIPROPYLTIN ACETATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B8C870403H | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
rhodium(I) hexafluorophosphate](/img/structure/B1612547.png)
